Cas no 1674-29-9 (Benzene,(1,2,2-trichloroethyl)-)

Benzene,(1,2,2-trichloroethyl)- structure
1674-29-9 structure
Product Name:Benzene,(1,2,2-trichloroethyl)-
CAS No:1674-29-9
MF:C8H7Cl3
MW:209.50017952919
CID:211020
PubChem ID:224761
Update Time:2025-04-19

Benzene,(1,2,2-trichloroethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,(1,2,2-trichloroethyl)-
    • 1,2,2-trichloroethylbenzene
    • (1,2,2-Trichlor-aethyl)-benzol
    • (1,2,2-trichloroethyl)benzene
    • (1,2,2-trichloro-ethyl)-benzene
    • 1,2,2-trichloro-1-phenylethane
    • AC1L5DJ7
    • AC1Q3GJR
    • CTK4D2661
    • KST-1A2543
    • NSC13531
    • SureCN7701251
    • DTXSID80279636
    • SCHEMBL7701251
    • NSC 13531
    • 1674-29-9
    • AKOS000351530
    • NSC-13531
    • Inchi: 1S/C8H7Cl3/c9-7(8(10)11)6-4-2-1-3-5-6/h1-5,7-8H
    • InChI Key: IIFUYAJFOYKHRA-UHFFFAOYSA-N
    • SMILES: ClC(C(Cl)Cl)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 207.96151
  • Monoisotopic Mass: 207.961333
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 108
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0
  • XLogP3: 3.7

Experimental Properties

  • Density: 1.329
  • Boiling Point: 262.4°Cat760mmHg
  • Flash Point: 170.1°C
  • Refractive Index: 1.551
  • PSA: 0
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